Fexofenadine Related Compound B
Fexofenadine Related Compound B
An impurity of Fexofenadine. Fexofenadine is a non-sedating antihistamine that selectively antagonizes the histamine H1 receptor with a Ki value of 10 nM and exhibits anti-inflammatory effects.
Brand Name:
Vulcanchem
CAS No.:
479035-75-1
VCID:
VC0192769
InChI:
InChI=1S/C32H39NO4/c1-31(2,30(35)36)28-16-9-11-24(23-28)29(34)17-10-20-33-21-18-27(19-22-33)32(37,25-12-5-3-6-13-25)26-14-7-4-8-15-26/h3-9,11-16,23,27,29,34,37H,10,17-22H2,1-2H3,(H,35,36)
SMILES:
CC(C)(C1=CC=CC(=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)O
Molecular Formula:
C32H39NO4
Molecular Weight:
501.67
Fexofenadine Related Compound B
CAS No.: 479035-75-1
Impurities
VCID: VC0192769
Molecular Formula: C32H39NO4
Molecular Weight: 501.67
Purity: > 95%
| CAS No. | 479035-75-1 |
|---|---|
| Product Name | Fexofenadine Related Compound B |
| Molecular Formula | C32H39NO4 |
| Molecular Weight | 501.67 |
| IUPAC Name | 2-[3-[1-hydroxy-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butyl]phenyl]-2-methylpropanoic acid |
| Standard InChI | InChI=1S/C32H39NO4/c1-31(2,30(35)36)28-16-9-11-24(23-28)29(34)17-10-20-33-21-18-27(19-22-33)32(37,25-12-5-3-6-13-25)26-14-7-4-8-15-26/h3-9,11-16,23,27,29,34,37H,10,17-22H2,1-2H3,(H,35,36) |
| SMILES | CC(C)(C1=CC=CC(=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)O |
| Appearance | White to Off-White Solid |
| Description | An impurity of Fexofenadine. Fexofenadine is a non-sedating antihistamine that selectively antagonizes the histamine H1 receptor with a Ki value of 10 nM and exhibits anti-inflammatory effects. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | meta-Fexofenadine; 3-[1-Hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-α,α-dimethylbenzeneacetic Acid; |
| PubChem Compound | 70925805 |
| Last Modified | Nov 11 2021 |
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